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Compound of Interest

Compound Name: JNJ0966

Cat. No.: B15579790 Get Quote

Essential Safety and Handling Guide for JNJ0966
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling JNJ0966. It offers procedural guidance for safe

operational use and disposal, ensuring user safety and regulatory compliance.

Hazard Identification and Personal Protective Equipment
(PPE)
JNJ0966 is a highly selective inhibitor of MMP-9 zymogen activation.[1][2][3][4][5] While

specific toxicity data is limited, it is essential to handle this compound with care to avoid

potential health effects. The primary routes of exposure are inhalation, skin contact, and eye

contact.

Recommended Personal Protective Equipment (PPE):

A comprehensive summary of required PPE is provided below. Always handle JNJ0966 within

a well-ventilated area, preferably in a chemical fume hood.
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PPE Category Item Specifications

Eye Protection Safety Goggles

Tightly fitting, with side-shields

conforming to EN 166 (EU) or

NIOSH (US).[6]

Hand Protection Chemical-resistant gloves

Inspected prior to use. Must

satisfy EU Directive

89/686/EEC and the standard

EN 374.[6]

Body Protection Protective Clothing

Fire/flame resistant and

impervious clothing.[6] A

standard lab coat is

recommended for low-volume

handling.

Respiratory Respirator

Use a full-face respirator if

exposure limits are exceeded

or if irritation is experienced.[6]

First Aid and Emergency Procedures
Immediate and appropriate response to accidental exposure is critical. The following table

outlines the recommended first aid measures.
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Exposure Route First Aid Procedure

Inhalation

Move the individual to fresh air. If breathing is

difficult, provide cardiopulmonary resuscitation

(CPR), avoiding mouth-to-mouth resuscitation.

[7]

Skin Contact

Immediately remove contaminated clothing.

Wash the affected area with soap and plenty of

water.[6]

Eye Contact Rinse with pure water for at least 15 minutes.[6]

Ingestion
Wash out the mouth with water. Do NOT induce

vomiting.[7]

In all cases of exposure, seek immediate medical attention and treat symptomatically.[7]

Handling and Storage
Proper handling and storage are vital to maintain the integrity of JNJ0966 and the safety of

laboratory personnel.

Handling:

Work in a well-ventilated area.[6]

Avoid the formation of dust and aerosols.[6]

Avoid contact with skin, eyes, and inhalation.[7]

Use non-sparking tools to prevent fire from electrostatic discharge.[6]

Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated place.[6]

Keep away from foodstuff containers and incompatible materials.[6]
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Accidental Release and Disposal Plan
In the event of a spill, a clear and immediate response plan is necessary to contain and clean

up the material safely.

Accidental Release Measures:

Evacuate: Evacuate personnel to a safe area.[6]

Ventilate: Ensure adequate ventilation.[6]

Contain: Prevent further leakage or spillage. Keep the product away from drains and water

courses.[6][7]

Absorb: Use an inert, liquid-binding material (e.g., diatomite, universal binders) to absorb the

solution.[7]

Collect: Use spark-proof tools to collect the material into a suitable, closed container for

disposal.[6]

Disposal:

Dispose of contaminated material in accordance with local, state, and federal regulations.

Decontaminate surfaces and equipment by scrubbing with alcohol.[7]

Visual Workflow for Safe Handling of JNJ0966
The following diagram outlines the standard operating procedure for handling JNJ0966 in a

laboratory setting, from preparation to disposal.
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Caption: Standard Operating Procedure for JNJ0966 Handling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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